Cas no 2172562-41-1 (3-(5-methyl-1H-indazol-6-yl)benzaldehyde)

• Product Name: 3-(5-methyl-1H-indazol-6-yl)benzaldehyde
• CAS No: 2172562-41-1
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 6484611
• PubChem ID: 165879381
• Update Time: 2025-05-22

3-(5-methyl-1H-indazol-6-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1H-indazol-6-yl)benzaldehyde
• EN300-1586392
• 2172562-41-1

• Inchi： 1S/C15H12N2O/c1-10-5-13-8-16-17-15(13)7-14(10)12-4-2-3-11(6-12)9-18/h2-9H,1H3,(H,16,17)
• InChI Key： YUAOIMOSXPIMGN-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1=CC2=C(C=NN2)C=C1C

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(5-methyl-1H-indazol-6-yl)benzaldehyde

3-(5-Methyl-1H-Indazol-6-yl)Benzaldehyde: A Comprehensive Overview

3-(5-Methyl-1H-indazol-6-yl)benzaldehyde, also known by its CAS number 2172562-41-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indazole, a heterocyclic aromatic compound, and its structure incorporates a benzaldehyde group attached to the indazole ring. The presence of the methyl group at position 5 of the indazole ring adds unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 3-(5-methyl-1H-indazol-6-yl)benzaldehyde typically involves multi-step processes that leverage modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantioselectivity, which is crucial for its potential applications in drug discovery. The indazole core is known for its versatility, and the benzaldehyde moiety further enhances its reactivity, making it a promising candidate for exploring novel chemical reactions and molecular architectures.

Recent studies have highlighted the potential of 3-(5-methyl-1H-indazol-6-yl)benzaldehyde in the development of bioactive molecules. Researchers have demonstrated that this compound exhibits significant antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic applications. Moreover, its ability to act as a chelating agent has opened avenues for its use in metalloenzyme inhibition and metal-based drug delivery systems.

In the realm of materials science, 3-(5-methyl-1H-indazol-6-yl)benzaldehyde has shown promise as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with transition metals makes it an attractive candidate for designing porous materials with tailored functionalities. Recent research has focused on optimizing the synthesis conditions to enhance the crystallinity and stability of these materials, paving the way for their application in gas storage, catalysis, and sensing technologies.

The structural versatility of 3-(5-methyl-1H-indazol-6-yl)benzaldehyde also lends itself well to click chemistry approaches. By incorporating azide or alkyne groups into its structure, researchers have successfully synthesized libraries of compounds with diverse functionalities. These derivatives have been screened for their biological activities, with some showing potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of spectroscopic characterization, 3-(5-methyl-1H-indazol-6-yl)benzaldehyde exhibits distinct UV-vis absorption bands due to its conjugated π-system. This property has been exploited in developing sensors for detecting environmental pollutants such as heavy metals and organic contaminants. Recent studies have demonstrated that by functionalizing this compound onto solid supports, highly sensitive and selective sensing platforms can be constructed.

The study of 3-(5-methyl-1H-indazol-6-yl)benzaldehyde continues to be an active area of research, driven by its unique chemical properties and wide-ranging applications. As new synthetic methods and analytical techniques emerge, this compound is expected to play an increasingly important role in advancing both fundamental and applied sciences.